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Compound of Interest

Compound Name: 4-Octen-3-one

Cat. No.: B12715461

Essential Safety and Handling Guide for 4-Octen-3-
one

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 4-Octen-3-one in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development to ensure safe handling and minimize
exposure risks.

Chemical Profile and Hazards

4-Octen-3-one is a flammable liquid that can cause skin and eye irritation.[1][2] Ingestion may
be harmful.[2] It is crucial to handle this chemical with appropriate personal protective
equipment in a controlled environment to mitigate these risks.

Quantitative Data Summary

For quick reference, the key safety and physical property data for 4-Octen-3-one are
summarized in the table below.
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Property Value Source
Flash Point 68 °C/ 154.4 °F [3]

3 _ 174 °C/ 345.2 °F @ 760
Boiling Point [3]

mmHg

Autoignition Temperature

245 °C /473 °F

[3]

Vapor Pressure

3 hPa @ 50 °C

[3]

Specific Gravity

0.837

[3]

Flammability Limits

Lower: 0.9%, Upper: 8%

[3]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 4-Octen-3-one to

prevent exposure.
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PPE Category Item Specification

Tightly fitting, conforming to
Eye Protection Safety Goggles EN 166 (EU) or NIOSH (US)
standards.[4]

Nitrile gloves may offer splash
protection, but prolonged
contact should be avoided. For
_ _ _ extended handling, ketone-
Hand Protection Chemical-Resistant Gloves )

resistant gloves are
recommended. Always consult
the glove manufacturer's

resistance guide.[4]

Flame-retardant and
Body Protection Laboratory Coat impervious clothing should be

worn.[4]

Required if exposure limits are
) ) ] exceeded, if irritation is
Respiratory Protection Full-Face Respirator ) ]
experienced, or in case of

inadequate ventilation.[4][5]

Operational Plan: Step-by-Step Handling Procedure

Adherence to the following operational plan is critical for the safe handling of 4-Octen-3-one.
1. Pre-Operational Checks:

o Ensure that a safety shower and eyewash station are readily accessible and in good working
order.[3]

 Verify that the chemical fume hood is functioning correctly.
o Gather all necessary PPE and ensure it is in good condition.

e Locate the appropriate spill kit and fire extinguisher.
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2. Handling Procedure:

+ Always handle 4-Octen-3-one in a well-ventilated area, preferably within a chemical fume
hood.[4]

o Keep the compound away from heat, sparks, open flames, and other ignition sources.[3][4]
e Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][4]

e Ground and bond containers when transferring the material to prevent static discharge.[1][3]
e Avoid contact with skin, eyes, and clothing.[3]

e Do not eat, drink, or smoke in the handling area.[1]

3. Post-Handling Procedure:

 Tightly close the container after use.[3]

» Store the container in a cool, dry, and well-ventilated place, away from incompatible
materials such as strong oxidizing agents and strong acids.[3]

» Decontaminate the work area thoroughly.
 Remove and properly dispose of contaminated PPE.
e Wash hands and any exposed skin thoroughly with soap and water after handling.[1][3]

Disposal Plan

The disposal of 4-Octen-3-one and its contaminated materials must be managed as hazardous
waste in compliance with all local, state, and federal regulations.

1. Waste Segregation and Collection:

o Liquid Waste: Collect all waste 4-Octen-3-one and solutions containing it in a designated,
properly labeled, and sealed container. The container must be compatible with the chemical.
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The label should clearly indicate "Hazardous Waste," the full chemical name, and associated
hazards (e.g., "Flammable," "Irritant").[2]

e Solid Waste: Dispose of any materials contaminated with 4-Octen-3-one, such as pipette
tips, absorbent materials, and gloves, in a separate, sealed, and clearly labeled hazardous
waste container for solids.[2]

2. Accidental Spill Cleanup:

 In the event of a spill, evacuate the area and ensure adequate ventilation.[4]

e Remove all sources of ignition.[3][4]

» Contain the spill using an inert, absorbent material such as sand, earth, or vermiculite.[2][4]
o Collect the absorbed material into a suitable container for disposal.[4]

» Clean the spill area with an appropriate solvent, followed by soap and water. Collect all
cleaning materials and dispose of them as hazardous waste.[2]

3. Final Disposal:

» Do not dispose of 4-Octen-3-one down the drain or in regular trash.[2][6]

o Dispose of the hazardous waste through an approved waste disposal plant.[1][3]

« Follow your institution's specific procedures for hazardous waste pickup and disposal.

Experimental Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling of 4-Octen-3-one,
from preparation to disposal.
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Safe Handling Workflow for 4-Octen-3-one
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Caption: Workflow for the safe handling and disposal of 4-Octen-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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